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Compound of Interest

D-Methionine sulfoxide
Compound Name:
hydrochloride

cat. No.: B8093382

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling D-Methionine sulfoxide hydrochloride, including detailed operational
and disposal plans. Adherence to these procedures will minimize risks and ensure regulatory
compliance.

Hazard Identification and Classification

D-Methionine sulfoxide hydrochloride is classified with the following hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1][2]

e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to ensure personnel safety when handling D-
Methionine sulfoxide hydrochloride. The following table summarizes the required PPE.
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PPE Category Specification Purpose

Chemical-resistant, impervious
) gloves (e.g., Nitrile rubber, )
Hand Protection To prevent skin contact.
Neoprene). Gloves must be

inspected prior to use.

Tightly fitting safety goggles or
) safety glasses with side- To protect eyes from splashes
Eye Protection _ _
shields. A face shield may be and dust.

required for splash hazards.

Laboratory coat, long-sleeved

clothing. For larger quantities ) ]
) ] ) o To protect skin from accidental
Skin and Body Protection or risk of significant exposure,
_ _ contact.
chemical-resistant coveralls

may be necessary.

A NIOSH/MSHA or European
Standard EN 136 approved
) ) respirator is recommended if To prevent inhalation of dust
Respiratory Protection ] )
dust is generated and particles.
exposure limits may be

exceeded.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is essential to minimize exposure and prevent
contamination.

Workflow for Handling D-Methionine Sulfoxide
Hydrochloride
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Workflow for Handling D-Methionine Sulfoxide Hydrochloride

Preparation

Review Safety Data Sheet (SDS)

;

Don Appropriate PPE

;

Prepare a designated handling area (e.g., fume hood)

Hangling

Weigh and handle the solid compound

;

Prepare solutions in a well-ventilated area

Post-Handling & Cleanup

Decontaminate work surfaces

'

Properly dispose of waste

;

Remove and dispose of PPE

'

Wash hands thoroughly

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling of D-Methionine sulfoxide
hydrochloride.

Detailed Methodologies

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

o Ensure all necessary PPE is available and in good condition. Don all required PPE as
specified in the table above.

o Prepare a clean and designated area for handling, preferably within a chemical fume hood
to ensure adequate ventilation.[2][3]

e Handling:

o When handling the solid form, avoid the formation of dust.[3] Use appropriate tools for
weighing and transferring the substance.

o If preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Post-Handling & Cleanup:

[e]

After handling, decontaminate all work surfaces with an appropriate cleaning agent.

o

Segregate and dispose of all waste materials according to the disposal plan.

[¢]

Carefully remove PPE, avoiding self-contamination. Dispose of single-use items in the
designated waste stream.

[¢]

Wash hands and any exposed skin thoroughly with soap and water.[1][2]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Response Logic

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b8093382?utm_src=pdf-body
https://www.benchchem.com/product/b8093382?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJodGxqaXQ2eDB6aW8zdjc2cDM1MmN3MzZ6a3l3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--58a7fa25c33d3005fac9d0c23e1d70de2384f05c/MetaSci_MSI_3226-65-1_L-Methionine_sulfoxide.pdf
https://www.chemicalbook.com/msds/l-methionine-sulfoxide.pdf
https://www.chemicalbook.com/msds/l-methionine-sulfoxide.pdf
https://dcchemicals.com/msds/MSDS_DC28592.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJodGxqaXQ2eDB6aW8zdjc2cDM1MmN3MzZ6a3l3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--58a7fa25c33d3005fac9d0c23e1d70de2384f05c/MetaSci_MSI_3226-65-1_L-Methionine_sulfoxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Emergency Response Protocol

AN Q‘emical Spill
Rinse mouth. Evacuate area.
Do NOT induce vomiting. Wear appropriate PPE.
Call a POISON CENTER or doctor. Contain and clean up spill with inert absorbent material.

ispose of waste in a sealed container.

Exposure or Spill Occurs

; Personn:::xposure N\

Rinse cautiously with water for several minutes.

Remove contaminated clothing. (' ooro/e contact lenses if present and easy to do
Rinse skin with plenty of water. Continue rinsing.

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Click to download full resolution via product page

Caption: Logical flow for responding to emergencies involving D-Methionine sulfoxide
hydrochloride.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately remove contaminated clothing.[2]
) Rinse the affected skin area thoroughly with
Skin Contact .
large amounts of water.[1] Seek medical

attention if irritation develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[5] Continue

rinsing and seek medical attention.[5]

Move the person to fresh air.[2][5] If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.

Do NOT induce vomiting.[3] Rinse mouth with
) water.[1][3][5] Never give anything by mouth to
Ingestion . .
an unconscious person.[3] Call a poison control

center or seek immediate medical attention.[1]

Disposal Plan

Proper disposal of D-Methionine sulfoxide hydrochloride and its containers is critical to
prevent environmental contamination.

Waste Disposal Workflow
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Waste Disposal Workflow

Waste Collection

Collect waste in a suitable, labeled, and sealed container.

:

Segregate from incompatible materials.

Dispvosal

Dispose of contents/container to an approved waste disposal plant.

:

Follow all federal, state, and local regulations.

Click to download full resolution via product page

Caption: A streamlined workflow for the proper disposal of D-Methionine sulfoxide
hydrochloride waste.

Disposal Guidelines

e Chemical Waste: Dispose of D-Methionine sulfoxide hydrochloride waste at a licensed
chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Do
not allow the chemical to enter drains, as it is very toxic to aquatic life.[3]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning if possible.[3] Alternatively, puncture the packaging to render it
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unusable and dispose of it in a sanitary landfill.[3] Combustible packaging materials may be
incinerated.[3]

e Regulatory Compliance: All disposal practices must be in accordance with federal, state, and
local regulations.[2]

By implementing these safety protocols, researchers and laboratory personnel can confidently
handle D-Methionine sulfoxide hydrochloride while minimizing risks to themselves and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methionine Sulfoxide Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8093382#personal-protective-equipment-for-
handling-d-methionine-sulfoxide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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